Cas no 5460-32-2 (4-Iodo-1,2-dimethoxybenzene)

4-Iodo-1,2-dimethoxybenzene Properties

Names and Identifiers

• 4-Iodo-1,2-dimethoxybenzene
• Benzene,4-iodo-1,2-dimethoxy-
• 3,4-Dimethoxyiodobenzene
• 1,2-Dimethoxy-4-iodobenzene
• 1-Iodo-3,4-dimethoxybenzene
• 3,4-Dimethoxyphenyl iodide
• 4-Iodoveratrole
• NSC 25012
• 4-Iodo-1,2-dimethoxy-benzene
• PUCISUQLWLKKJH-UHFFFAOYSA-N
• 4-iodoveratrol
• NSC25012
• PubChem3052
• 4-Iodo-1,2-dimethoxybenzene #
• Benzene, 4-iodo-1,2-dimethoxy-
• STL420395
• BBL034724
• 7908AB
• AS02534
• CJ-
• 4-iodoveratrole
• AC-20921
• DTXSID10282219
• 5460-32-2
• CS-W022198
• AS-10563
• 3,4-dimethoxyphenyl iodide
• 1,2-dimethoxy-4-iodobenzene
• MFCD00094416
• AKOS015917619
• EN300-213010
• NSC-25012
• A18887
• FT-0656940
• SCHEMBL470124
• ALBB-037252
• +Expand

• MDL： MFCD00094416
• InChIKey： PUCISUQLWLKKJH-UHFFFAOYSA-N
• Inchi： 1S/C8H9IO2/c1-10-7-4-3-6(9)5-8(7)11-2/h3-5H,1-2H3
• SMILES： IC1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 263.96500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 263.965
• Heavy Atom Count: 11
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5

Experimental Properties

• LogP: 2.30840
• PSA: 18.46000
• Refractive Index: 1.572
• Boiling Point: 163-164 ºC (26 Torr)
• Melting Point: 76 ºC
• Flash Point: 118.5±23.2 ºC,
• Solubility: Slightly soluble (1 g/l) (25 º C),
• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.655±0.06 g/cm3 (20 ºC 760 Torr),

4-Iodo-1,2-dimethoxybenzene Security Information

• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C
• Signal Word：Warning

4-Iodo-1,2-dimethoxybenzene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%